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Compound of Interest

Compound Name: anhydromevalonyl-CoA

Cat. No.: B15551496 Get Quote

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for

anhydromevalonyl-CoA are not readily available. The following guidelines are based on

standard laboratory practices for the disposal of non-hazardous biochemicals and coenzyme A

derivatives. Researchers must always comply with their institution's and local authorities' waste

disposal regulations.

Anhydromevalonyl-CoA is a coenzyme involved in metabolic processes.[1][2] While there is

no specific information classifying it as hazardous, it is crucial to handle all laboratory

chemicals with care. The disposal procedures outlined below are designed to ensure safety

and environmental responsibility in a research setting.

Chemical and Physical Properties
A summary of the computed properties of anhydromevalonyl-CoA is provided below. This

information is valuable for understanding the compound's general nature.
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Property Value Source

Molecular Formula C27H44N7O18P3S PubChem

Molecular Weight 879.7 g/mol PubChem

XLogP3 -5 PubChem

Hydrogen Bond Donor Count 12 PubChem

Hydrogen Bond Acceptor

Count
22 PubChem

Rotatable Bond Count 20 PubChem

Standard Disposal Protocol for Anhydromevalonyl-
CoA
The following step-by-step protocol should be followed for the disposal of anhydromevalonyl-
CoA, assuming it is not mixed with any hazardous substances.

1. Initial Assessment and Preparation:

Hazard Evaluation: In the absence of specific data, treat anhydromevalonyl-CoA as a non-

hazardous biochemical. If it has been mixed with other chemicals, the disposal protocol for

the most hazardous component must be followed.

Personal Protective Equipment (PPE): At a minimum, wear standard laboratory attire,

including a lab coat, safety glasses, and gloves.

Container Selection: Use a clearly labeled, leak-proof container for waste collection. The

container must be compatible with the chemical.

2. Disposal of Small Quantities (Aqueous Solutions):

For very small quantities (a few milligrams or milliliters) of aqueous solutions of

anhydromevalonyl-CoA, disposal down the sanitary sewer may be permissible, provided it

aligns with local regulations.[3][4]
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Procedure:

Dilute the solution with a large volume of water (at least 20 parts water to 1 part solution).

[4]

Pour the diluted solution down the drain, followed by flushing with copious amounts of

water to prevent accumulation in the plumbing.

This method should only be used for solutions with a pH between 5.5 and 10.5.

3. Disposal of Solid Waste and Larger Quantities:

Solid anhydromevalonyl-CoA and larger quantities of solutions should be disposed of as

chemical waste.

Procedure:

Place the solid waste or solution in a designated non-hazardous chemical waste container.

Ensure the container is tightly sealed and properly labeled with the full chemical name

("Anhydromevalonyl-CoA") and concentration.

Store the waste container in a designated satellite accumulation area within the laboratory.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office.

4. Decontamination of Empty Containers:

Empty containers that held anhydromevalonyl-CoA should be managed to ensure no

residual chemical remains.

Procedure:

Rinse the empty container three times with a suitable solvent (e.g., water).

Collect the rinsate and dispose of it as chemical waste.
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Deface or remove the original label from the empty container.

The clean, defaced container can typically be disposed of in the regular trash or recycled,

according to institutional policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

anhydromevalonyl-CoA.
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1. Assessment

2a. Hazardous Waste Stream 2b. Non-Hazardous Waste Stream

Start: Anhydromevalonyl-CoA for Disposal

Is it mixed with hazardous chemicals?
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Yes
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No

Contact EHS for hazardous waste pickup.

End of Disposal Process

Solid or Large Quantity

No

Small Aqueous Quantity

Yes

Collect in a labeled, non-hazardous
chemical waste container.

Dilute with copious amounts of water
and dispose down the sanitary sewer

(check local regulations).

Contact EHS for non-hazardous
waste pickup.
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Caption: Disposal decision workflow for anhydromevalonyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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